Cas no 2034524-72-4 (N-[2-[(Tetrahydro-2H-pyran-4-yl)thio]ethyl]benzamide)

• Product Name: N-[2-[(Tetrahydro-2H-pyran-4-yl)thio]ethyl]benzamide
• CAS No: 2034524-72-4
• MF: C₁₄H₁₉NO₂S
• MW: 265.371162652969
• CID: 5379963
• Update Time: 2025-10-28

N-[2-[(Tetrahydro-2H-pyran-4-yl)thio]ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[(Tetrahydro-2H-pyran-4-yl)thio]ethyl]benzamide

• Inchi： 1S/C14H19NO2S/c16-14(12-4-2-1-3-5-12)15-8-11-18-13-6-9-17-10-7-13/h1-5,13H,6-11H2,(H,15,16)
• InChI Key： JJSBJNJQMNLFLK-UHFFFAOYSA-N
• SMILES： C(NCCSC1CCOCC1)(=O)C1=CC=CC=C1

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 491.2±40.0 °C(Predicted)
• pka: 14.27±0.46(Predicted)

Additional information on N-[2-[(Tetrahydro-2H-pyran-4-yl)thio]ethyl]benzamide

Comprehensive Overview of N-[2-[(Tetrahydro-2H-pyran-4-yl)thio]ethyl]benzamide (CAS No. 2034524-72-4)

N-[2-[(Tetrahydro-2H-pyran-4-yl)thio]ethyl]benzamide, with the CAS number 2034524-72-4, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a tetrahydro-2H-pyran-4-yl moiety with a thioethyl linker and a benzamide group. Its structural complexity makes it a valuable candidate for drug discovery, particularly in targeting specific enzymes or receptors.

The compound's tetrahydro-2H-pyran-4-yl ring is a common pharmacophore found in many bioactive molecules, contributing to enhanced solubility and metabolic stability. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, anti-inflammatory therapies, and cancer research. Recent studies have explored its role as a modulator of protein-protein interactions, a hot topic in modern drug development due to its relevance in treating complex diseases.

In the context of AI-driven drug discovery, N-[2-[(Tetrahydro-2H-pyran-4-yl)thio]ethyl]benzamide has been analyzed using computational models to predict its binding affinity and pharmacokinetic properties. This aligns with the growing trend of integrating machine learning and cheminformatics to accelerate the identification of novel therapeutics. The compound's CAS number 2034524-72-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

Another area of interest is the compound's potential in green chemistry applications. Its synthesis can be optimized to reduce waste and energy consumption, addressing the global demand for sustainable chemical processes. Researchers are investigating eco-friendly catalysts and solvents to improve the yield and purity of N-[2-[(Tetrahydro-2H-pyran-4-yl)thio]ethyl]benzamide, making it a subject of interest in environmentally conscious laboratories.

The benzamide moiety in this compound is noteworthy due to its prevalence in FDA-approved drugs, such as histone deacetylase (HDAC) inhibitors. This has led to speculation about the compound's potential in epigenetic therapy, a rapidly advancing field focused on modifying gene expression to treat diseases. The combination of the thioethyl linker and tetrahydro-2H-pyran-4-yl group may offer unique selectivity profiles, reducing off-target effects in therapeutic applications.

From a commercial perspective, CAS No. 2034524-72-4 is increasingly listed in chemical catalogs, catering to the demand from pharmaceutical companies and research institutions. Its versatility and potential for structure-activity relationship (SAR) studies make it a valuable tool for medicinal chemists. Additionally, the compound's stability under various conditions has been a focus of recent quality control studies, ensuring reproducibility in experimental settings.

In summary, N-[2-[(Tetrahydro-2H-pyran-4-yl)thio]ethyl]benzamide represents a promising scaffold in drug discovery, with applications spanning CNS therapeutics, cancer research, and sustainable chemistry. Its CAS number 2034524-72-4 serves as a key identifier for researchers exploring its full potential. As the scientific community continues to uncover its mechanisms and applications, this compound is poised to play a pivotal role in advancing precision medicine and innovative therapies.